Cas no 275384-50-4 (2-chloro-4-(1-pentyloxy)benzyl bromide)

2-chloro-4-(1-pentyloxy)benzyl bromide structure
275384-50-4 structure
Product Name:2-chloro-4-(1-pentyloxy)benzyl bromide
CAS No:275384-50-4
MF:C12H16BrClO
MW:291.611842155457
CID:2105147
PubChem ID:22058620
Update Time:2025-04-21

2-chloro-4-(1-pentyloxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(1-pentyloxy)benzyl bromide
    • 1-(bromomethyl)-2-chloro-4-(pentyloxy)benzene
    • 1-bromomethyl-2-chloro-4-(pentyloxy)benzene
    • IXFIKXOLJPFFFB-UHFFFAOYSA-N
    • 275384-50-4
    • DA-26638
    • SCHEMBL5212753
    • Inchi: 1S/C12H16BrClO/c1-2-3-4-7-15-11-6-5-10(9-13)12(14)8-11/h5-6,8H,2-4,7,9H2,1H3
    • InChI Key: IXFIKXOLJPFFFB-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1Cl)OCCCCC

Computed Properties

  • Exact Mass: 290.00731Da
  • Monoisotopic Mass: 290.00731Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent